Cas no 868695-56-1 (8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine)

8-Bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine is a fluorinated heterocyclic compound featuring a bromine substituent on its benzodioxocine core. The presence of tetrafluoro substitution enhances its electron-withdrawing properties, making it a valuable intermediate in organofluorine chemistry and pharmaceutical synthesis. The bromine atom offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid, fused-ring structure contributes to stability and potential applications in materials science or bioactive molecule development. This compound is particularly useful for researchers exploring fluorinated scaffolds due to its unique combination of reactivity and structural features. Proper handling is advised due to its halogenated and fluorinated nature.
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine structure
868695-56-1 structure
Product Name:8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine
CAS No:868695-56-1
MF:C10H7BrF4O2
MW:315.05899643898
MDL:MFCD34562689
CID:5653369
PubChem ID:145789883
Update Time:2025-08-05

8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine Chemical and Physical Properties

Names and Identifiers

    • 1,6-Benzodioxocin, 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-
    • 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine
    • MDL: MFCD34562689
    • Inchi: 1S/C10H7BrF4O2/c11-6-1-2-7-8(3-6)17-5-10(14,15)9(12,13)4-16-7/h1-3H,4-5H2
    • InChI Key: WKAYWHZFEAVGAA-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(Br)C=C2OCC(F)(F)C(F)(F)C1

Experimental Properties

  • Density: 1.71±0.1 g/cm3(Predicted)
  • Boiling Point: 293.2±40.0 °C(Predicted)

8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine Pricemore >>

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Additional information on 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine

Comprehensive Overview of 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine (CAS No. 868695-56-1)

The compound 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine (CAS No. 868695-56-1) is a fluorinated heterocyclic molecule with a unique structural framework. Its benzodioxocine core, combined with bromo and tetrafluoro substitutions, makes it a subject of interest in pharmaceutical and materials science research. The presence of both bromo and fluoro groups enhances its reactivity and potential applications in drug discovery, agrochemicals, and advanced material synthesis.

In recent years, the demand for fluorinated compounds has surged due to their stability, lipophilicity, and bioavailability. Researchers are particularly intrigued by the 8-bromo-3,3,4,4-tetrafluoro derivative for its potential role in modulating biological activity. For instance, fluorinated molecules are often explored for their ability to improve metabolic stability in drug candidates, a topic frequently searched in AI-driven drug design and computational chemistry forums. This compound’s structural features align with trends in green chemistry, where efficient synthesis and reduced environmental impact are prioritized.

The tetrahydro-1,6-benzodioxocine scaffold is a less common but increasingly studied motif in medicinal chemistry. Its fused ring system offers conformational rigidity, which can be leveraged to target specific protein binding sites. Users often search for "benzodioxocine derivatives" or "fluorinated heterocycles" to understand their applications in central nervous system (CNS) drug development or catalysis. This compound’s CAS No. 868695-56-1 is a key identifier for researchers sourcing high-purity samples for experimental validation.

From a synthetic perspective, the introduction of bromo and fluoro groups at the 8- and 3,4-positions, respectively, presents challenges and opportunities. Modern C-H functionalization techniques and transition-metal catalysis are often discussed in relation to such transformations. These methods align with the broader interest in sustainable synthesis, a hot topic in academic and industrial circles. The compound’s potential as a building block for high-performance polymers or electronic materials further broadens its appeal.

Analytical characterization of 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are frequently queried by users seeking to validate novel compounds. The compound’s CAS registry number ensures traceability in regulatory and safety documentation, a critical aspect for laboratories adhering to Good Laboratory Practices (GLP).

In summary, 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine represents a versatile and scientifically valuable molecule. Its structural complexity and functional groups make it a candidate for interdisciplinary research, bridging gaps between organic chemistry, pharmacology, and materials science. As interest in tailored fluorination and heterocyclic scaffolds grows, this compound is poised to remain relevant in cutting-edge scientific inquiries.

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